Cas no 120047-57-6 (1H-IMIDAZOLE, 4,5-DIFLUORO-)

• Product Name: 1H-IMIDAZOLE, 4,5-DIFLUORO-
• CAS No: 120047-57-6
• MF: C₃H₂F₂N₂
• MW: 104.058187007904
• CID: 3220222
• PubChem ID: 15532462
• Update Time: 2025-04-21

1H-IMIDAZOLE, 4,5-DIFLUORO- Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE, 4,5-DIFLUORO-
• 120047-57-6
• SCHEMBL1763288
• C3H2F2N2
• AKOS006375650
• 4,5-Difluoro-1H-imidazole
• 4,5-difluoroimidazole

• Inchi： 1S/C3H2F2N2/c4-2-3(5)7-1-6-2/h1H,(H,6,7)
• InChI Key： KXXZDIFMEWOLPE-UHFFFAOYSA-N
• SMILES： C1NC(F)=C(F)N=1

Computed Properties

• Exact Mass: 104.01860440Da
• Monoisotopic Mass: 104.01860440Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 28.7Ų